Cas no 190788-59-1 (4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane structure

190788-59-1 structure

Product Name:4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane

CAS No:190788-59-1

Molecular Formula:C₁₂H₁₆BNO₄

Molecular Weight:249.0707

MDL:MFCD02179447

CID:66395

PubChem ID:253660724

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Properties

Names and Identifiers

- 4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
- 2-Nitrophenylboronic acid pinacol cyclic ester~2-(2-Nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-Nitrobenzeneboronic acid pinacol cyclic ester
- 2-(4,4,5,5-Tetramethyl-1,3,2-diocaborolan-2-yl)nitrobenzene
- 2-Nitrophenylboronic acid, pinacol ester
- 2-Nitrobenzeneboronic Acid Pinacol Ester
- 1-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
- 2-Nitrobenzeneboronic acid
- BM162
- 2-(2-Nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-Nitrobenzeneboronic acid picol ester
- 2-nitrophenylboronic acid pinacol cyclic ester
- 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NITROBENZENE
- 2-Nitrophenylboronic Acid Pinacol Ester
- 2-Nitrobenzeneboronic acid pinacol ester, 98+%
- (2-Nitrophenyl)boronic acid pinacol ester
- 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(2-NITROPHENYL)-
- AMT
- 2-NITROBENZENEBORONIC ACID PINACOL ESTER
- EN300-267736
- AKOS015951144
- AS-2981
- DTXSID70395213
- VLJYUDGCEKORNG-UHFFFAOYSA-N
- 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen 2-nitrophenylboronate;2-Nitrophenylboronic acid pinacol ester
- MFCD02179447
- (2-Nitrophenyl)boronic acid, pinacol ester
- J-513974
- 2-nitrobenzeneboronic acid pinacol ester, AldrichCPR
- CS-W000891
- 190788-59-1
- Z2044805156
- FT-0643801
- N1006
- SCHEMBL7690779
- A4207
- SY108998
- AB11147
- DB-015862
- +Expand
- MDL： MFCD02179447
- InChIKey： VLJYUDGCEKORNG-UHFFFAOYSA-N
- Inchi： 1S/C12H16BNO4/c1-11(2)12(3,4)18-13(17-11)9-7-5-6-8-10(9)14(15)16/h5-8H,1-4H3
- SMILES： O1B(C2=C([H])C([H])=C([H])C([H])=C2[N+](=O)[O-])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]
- BRN： 7708824

Computed Properties

Exact Mass: 167.03900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 249.1172382g/mol
Heavy Atom Count: 18
Complexity: 324
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 64.3

Experimental Properties

LogP: -0.20220
PSA: 86.28000
Melting Point: 45.0 to 49.0 deg-C
Color/Form: White solid
Solubility: Insoluble in water

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Security Information

Symbol: GHS07
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002F9N-250mg	1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-nitrophenyl)-	190788-59-1	98%	250mg	$4.00	2024-06-17
A2B Chem LLC	AB12299-250mg	2-Nitrophenylboronic acid, pinacol ester	190788-59-1	98%	250mg	$4.00	2024-04-20
abcr	AB150447-1 g	(2-Nitrophenyl)boronic acid, pinacol ester, 98%; .	190788-59-1	98%	1 g	€75.90	2023-07-20
AK Scientific	AMTB916-1g	2-Nitrophenylboronic acid pinacol ester	190788-59-1	97%	1g	$12	2024-07-19
Alichem	A019121179-100g	4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane	190788-59-1	98%	100g	$376.20	2023-09-02
Ambeed	A404182-250mg	4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane	190788-59-1	98%	250mg	$5.0	2024-07-28
Apollo Scientific	OR10573-10g	2-Nitrobenzeneboronic acid, pinacol ester	190788-59-1	98%	10g	£57.00	2023-09-02
Chemenu	CM135241-25g	4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane	190788-59-1	95%+	25g	$102	2023-01-09
Enamine	EN300-267736-0.05g	4,4,5,5-tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane	190788-59-1	94%	0.05g	$19.0	2023-07-08
eNovation Chemicals LLC	D547299-1g	2-Nitrobenzeneboronic acid pinacol ester	190788-59-1	97%	1g	$209	2022-06-08

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:190788-59-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:190788-59-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:190788-59-1)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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190788-59-1 (4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:190788-59-1)4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane

Purity:99%

Quantity:100g

Price($):248.0

Cas no 190788-59-1 (4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Properties

Names and Identifiers

Computed Properties

Experimental Properties

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Security Information

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Price

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Suppliers

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Related Literature

Related Categories

190788-59-1 (4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane) Related Products